Cas no 1114853-23-4 (4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114853-23-4
• MF: C₂₄H₁₉ClFNO₅S
• MW: 487.92776799202
• CID: 5388305
• Update Time: 2025-06-08

4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-methoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone
• 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H19ClFNO5S/c1-3-32-18-8-4-15(5-9-18)24(28)23-14-27(17-7-10-21(31-2)19(25)13-17)20-12-16(26)6-11-22(20)33(23,29)30/h4-14H,3H2,1-2H3
• InChI Key： GPCPULJLFVMSSV-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(OC)C(Cl)=C2)C2=CC(F)=CC=C2S1(=O)=O)(C1=CC=C(OCC)C=C1)=O

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 662.9±55.0 °C(Predicted)
• pka: -8.13±0.40(Predicted)

Additional information on 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Analysis of 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-23-4)

The compound 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114853-23-4) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a benzothiazine core, chloro, methoxy, ethoxy, and fluoro substituents. This combination of features makes it a subject of significant interest in pharmaceutical and materials science research.

Recent trends in scientific literature highlight growing curiosity about benzothiazine derivatives, particularly their potential applications in drug discovery. Researchers are actively investigating compounds like CAS 1114853-23-4 for their possible biological activities, with special attention to their molecular interactions and stability profiles. The presence of both electron-donating (methoxy and ethoxy groups) and electron-withdrawing (chloro and fluoro groups) substituents creates an interesting electronic environment that may influence its reactivity.

The synthesis of 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione typically involves multi-step organic reactions, with careful control of reaction conditions to achieve optimal yields. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently searched topics in academic databases. The 1lambda6,4-benzothiazine core structure presents particular challenges in spectral interpretation that fascinate many chemists.

From a pharmaceutical perspective, the fluoro substitution at position 6 and the ethoxybenzoyl moiety at position 2 may influence the compound's potential bioavailability and metabolic stability. These structural features align with current medicinal chemistry strategies that prioritize the incorporation of fluorinated compounds and aromatic ketones in drug design. The compound's chloro-methoxyphenyl component also resembles motifs found in several bioactive molecules, sparking interest in structure-activity relationship studies.

In materials science applications, the conjugated system of CAS 1114853-23-4 suggests possible utility in organic electronic devices. The combination of benzothiazine with multiple aromatic systems could offer interesting photophysical properties, a topic gaining traction in renewable energy research. Computational chemistry studies on similar structures often appear in searches related to molecular modeling and quantum chemical calculations.

Safety considerations for handling 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical, as with all fine chemicals. Storage typically requires protection from light and moisture to maintain stability, concerns commonly raised in chemical storage queries.

The commercial availability of CAS 1114853-23-4 through specialty chemical suppliers makes it accessible for research purposes. Current pricing and sourcing information are frequently searched topics, reflecting the compound's niche but important role in specific research areas. Its structural complexity places it in the category of advanced intermediates or research chemicals, terms often used in procurement searches.

Future research directions for this compound may explore its potential as a building block for more complex molecular architectures or investigate its fundamental chemical properties. The growing interest in heterocyclic chemistry and fluorine-containing compounds suggests that molecules like 4-(3-chloro-4-methoxyphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione will continue to attract attention from both academic and industrial researchers.